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Compound of Interest

Compound Name:
2-(2-Isopropyl-5-

methylphenoxy)acetic acid

Cat. No.: B182958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for working with 2-(2-Isopropyl-5-methylphenoxy)acetic acid (CAS No: 5333-40-

4). The information is compiled to ensure a safe laboratory environment for all personnel.

Hazard Identification and Classification
2-(2-Isopropyl-5-methylphenoxy)acetic acid is classified as harmful if swallowed.[1][2] It is

essential to handle this compound with appropriate care to avoid accidental ingestion and

exposure.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]

GHS Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]
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P330: Rinse mouth.[1]

P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Data Summary
The following tables summarize the known physical, chemical, and toxicological properties of 2-
(2-Isopropyl-5-methylphenoxy)acetic acid.

Table 1: Physical and Chemical Properties

Property Value Source

CAS Number 5333-40-4 [1][3][4]

Molecular Formula C12H16O3 [1][3][4]

Molecular Weight 208.26 g/mol [3][4]

Appearance
White to off-white crystalline

powder
[1]

pKa (Predicted) 3.23 ± 0.10 [1]

Boiling Point 211 °C [5]

Density (Predicted) 1.090 ± 0.06 g/cm³ [5]

Solubility Soluble in Methanol [5]

Table 2: Toxicological Data

Endpoint Value Species Source

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
Not specified [1]
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Adherence to the following protocols is mandatory when working with 2-(2-Isopropyl-5-
methylphenoxy)acetic acid.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE.[6] The

minimum required PPE is outlined below.

Working with
2-(2-Isopropyl-5-methylphenoxy)acetic acid

Required Personal Protective Equipment

Eye Protection:
Safety glasses with side shields or chemical safety goggles.

Hand Protection:
Disposable nitrile gloves.

Body Protection:
Laboratory coat.

Foot Protection:
Closed-toe shoes.

Click to download full resolution via product page

Handling Protocol
Work Area Preparation:

Conduct all work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.[7]

Clear the work area of any unnecessary equipment or chemicals.

Handling the Compound:

Wear the appropriate PPE as specified in section 3.1.

Avoid inhalation of dust.[7]
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Prevent contact with skin and eyes.[7]

Do not eat, drink, or smoke in the work area.[1]

After Handling:

Wash hands thoroughly with soap and water after handling the compound.[1]

Clean and decontaminate the work surface.

Storage Protocol
Store in a tightly closed container in a dry and well-ventilated place.[7]

Keep the container securely sealed.

Store at room temperature.[5]

Avoid contact with strong oxidizing agents.[7]

Emergency Procedures
First Aid Measures

General Advice: If you feel unwell, seek medical advice. Show the safety data sheet to the

doctor in attendance.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[8]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[8]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[8]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a POISON CENTER or doctor/physician if you feel unwell.[1][8]

Accidental Release Measures (Chemical Spill)
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In the event of a spill, follow the procedure outlined below.

Chemical Spill Occurs

Evacuate and alert
personnel in the area.

Wear appropriate PPE
(gloves, goggles, lab coat).

Contain the spill with
inert absorbent material
(e.g., vermiculite, sand).

Carefully sweep or scoop up
the absorbed material.

Place in a sealed, labeled
hazardous waste container.

Decontaminate the spill area
with a suitable solvent, followed

by soap and water.

Dispose of all contaminated
materials as hazardous waste.
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Disposal Protocol
All waste containing 2-(2-Isopropyl-5-methylphenoxy)acetic acid must be treated as

hazardous waste.[6]

Solid Waste: Contaminated items such as gloves, absorbent materials, and weighing paper

should be placed in a designated, sealed, and clearly labeled hazardous waste container.[6]

Unused Chemical: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.

Do not let the product enter drains.

Signaling Pathways
There is no readily available information in the searched scientific literature regarding the

specific signaling pathways modulated by 2-(2-Isopropyl-5-methylphenoxy)acetic acid. This

compound is primarily documented as a chemical intermediate. Further research would be

required to elucidate its biological activities and associated signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenoxy)acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182958#safety-precautions-for-working-with-2-2-
isopropyl-5-methylphenoxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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